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Compound of Interest

4-Bromo-5-chloro-2-
Compound Name:

methoxypyridine
CAS No.: 1211534-25-6
Cat. No.: B572371

Get Quote

\ J

CAS Number: 1020253-15-9

This technical guide provides a comprehensive overview of 4-bromo-2-chloro-5-
methoxypyridine, a halogenated pyridine derivative of significant interest to researchers,
scientists, and professionals in drug development and organic synthesis. This document details
its chemical properties, synthesis, key applications in synthetic chemistry, and essential safety
information.

Physicochemical Properties

4-Bromo-2-chloro-5-methoxypyridine is a versatile chemical intermediate.[1] Its physical and
chemical characteristics are summarized in the table below.
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Property Value

CAS Number 1020253-15-9

Molecular Formula CeHsBrCINO

Molecular Weight 222.47 g/mol [1][2][3]

IUPAC Name 4-bromo-2-chloro-5-methoxypyridine
Boiling Point 267.3+£35.0 °C (at 760 mmHg)[1]
Appearance Data not available

Storage Temperature 2-8°C (Refrigerator)[3]

Synthesis and Experimental Protocols

The synthesis of 4-bromo-2-chloro-5-methoxypyridine can be achieved through various
synthetic routes, often involving the halogenation of a pyridine precursor. While a specific,
detailed experimental protocol for this exact molecule is not readily available in the public
domain, a general plausible synthetic pathway can be inferred from the synthesis of similar
compounds, such as the bromination of a corresponding chloro-methoxypyridine.

lllustrative Synthetic Protocol: Electrophilic Bromination

A common method for introducing a bromine atom onto an activated pyridine ring is through
electrophilic aromatic substitution using a brominating agent like N-bromosuccinimide (NBS).

Materials:

e 2-Chloro-5-methoxypyridine

¢ N-Bromosuccinimide (NBS)

e Sulfuric acid

o Dichloromethane (or other suitable solvent)

e Sodium hydroxide solution
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Brine

Anhydrous sodium sulfate

Silica gel for column chromatography

Hexane and Ethyl acetate (for elution)
Procedure:

¢ Reaction Setup: Dissolve 2-chloro-5-methoxypyridine in a suitable solvent such as
concentrated sulfuric acid or an organic solvent like dichloromethane in a round-bottom flask.
Cool the mixture in an ice bath.

e Bromination: Slowly add N-bromosuccinimide (1.0 equivalent) to the cooled solution in
portions, maintaining the low temperature.

e Reaction Monitoring: Allow the reaction to stir and slowly warm to room temperature or
gently heat as needed. Monitor the progress of the reaction using Thin Layer
Chromatography (TLC).

o Work-up: Once the reaction is complete, carefully pour the reaction mixture into ice water.
Neutralize the solution with a sodium hydroxide solution until it is alkaline.

o Extraction: Extract the aqueous layer multiple times with an organic solvent such as ethyl
acetate or chloroform.

 Purification: Combine the organic layers, wash with brine, and dry over anhydrous sodium
sulfate. After filtering, concentrate the solvent under reduced pressure. Purify the resulting
crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to
yield pure 4-bromo-2-chloro-5-methoxypyridine.
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Caption: Synthetic workflow for 4-bromo-2-chloro-5-methoxypyridine.
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Applications in Synthetic Chemistry

4-Bromo-2-chloro-5-methoxypyridine is a valuable building block in organic synthesis, primarily
utilized in the development of pharmaceutical and agrochemical compounds.[1] Its utility stems
from the presence of two distinct halogen atoms, which allows for selective functionalization
through various cross-coupling and substitution reactions.

Key Reactions:

o Palladium-Catalyzed Cross-Coupling Reactions: The C-Br bond is generally more reactive
than the C-Cl bond in palladium-catalyzed reactions such as Suzuki-Miyaura, Stille, and
Sonogashira couplings. This chemoselectivity allows for the stepwise introduction of different
substituents at the 4- and 2-positions of the pyridine ring.

o Nucleophilic Aromatic Substitution (SNAr): The chlorine atom at the 2-position is activated
towards nucleophilic attack due to the electron-withdrawing nature of the adjacent ring
nitrogen. This allows for the displacement of the chloride with various nucleophiles, such as
amines, alcohols, and thiols, to introduce further molecular diversity.

Experimental Workflow: Suzuki-Miyaura Coupling

The following diagram illustrates a typical workflow for a Suzuki-Miyaura cross-coupling
reaction at the C4-position (bromo) of 4-bromo-2-chloro-5-methoxypyridine.
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Caption: Workflow for a Suzuki-Miyaura cross-coupling reaction.
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Safety and Handling

While a specific Safety Data Sheet (SDS) for 4-bromo-2-chloro-5-methoxypyridine is not widely
available, data from structurally similar compounds, such as 4-bromo-2-chloro-5-
methylpyridine, suggest that this compound should be handled with care.

Potential Hazards:

o Harmful if swallowed.

e May cause skin and serious eye irritation.
o May cause respiratory irritation.
Recommended Precautions:

» Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.

e Handling: Use only in a well-ventilated area. Avoid breathing dust, fumes, gas, mist, vapors,
or spray. Wash hands thoroughly after handling.

o Storage: Store in a well-ventilated place. Keep the container tightly closed and locked up.

Always consult the specific Safety Data Sheet provided by the supplier before handling this
chemical. In case of exposure, seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bromo-2-chloro-5-methoxypyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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